molecular formula C11H8BrClN2O2 B8809086 5-Bromo-2-chloro-4-(4-methoxyphenoxy)pyrimidine

5-Bromo-2-chloro-4-(4-methoxyphenoxy)pyrimidine

Cat. No.: B8809086
M. Wt: 315.55 g/mol
InChI Key: DACNHXYGAPEAHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-2-chloro-4-(4-methoxyphenoxy)pyrimidine is a useful research compound. Its molecular formula is C11H8BrClN2O2 and its molecular weight is 315.55 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8BrClN2O2

Molecular Weight

315.55 g/mol

IUPAC Name

5-bromo-2-chloro-4-(4-methoxyphenoxy)pyrimidine

InChI

InChI=1S/C11H8BrClN2O2/c1-16-7-2-4-8(5-3-7)17-10-9(12)6-14-11(13)15-10/h2-6H,1H3

InChI Key

DACNHXYGAPEAHP-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)OC2=NC(=NC=C2Br)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-bromo-2,4-dichloropyrimidine (5.0 g, 22.0 mmol), 4-methoxyphenol (2.72 g, 22.0 mmol) and potassium carbonate (6.07 g, 44.0 mmol) in DMF (20 ml) was stirred for 24 hours. The mixture was added to water (100 ml) and the solid which separated out was collected by filtration, washed with water (50 ml) and dried under high vacuum to give the product (6.6 g, 96%). NMR: 3.8 (s, 3H), 7.0 (d, 2H), 7.2 (d, 2H), 8.8 (s, 11H).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
2.72 g
Type
reactant
Reaction Step One
Quantity
6.07 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two
Yield
96%

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